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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566

Introduction

Rhodinyl acetate (CAS No. 141-11-7) is a widely utilized fragrance and flavoring agent prized
for its characteristic fresh, rosy, and slightly fruity aroma.[1][2] As a key component in perfumes,
cosmetics, and food products, accurate quantification of rhodinyl acetate is crucial for quality
control, formulation development, and regulatory compliance. This application note provides a
detailed protocol for the preparation of analytical standards of rhodinyl acetate, primarily for
use in gas chromatography (GC) analysis with flame ionization detection (FID) or mass
spectrometry (MS). The methodologies outlined herein are intended for researchers, scientists,
and professionals in the drug development, fragrance, and food industries.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of rhodinyl acetate is essential
for the accurate preparation of analytical standards.
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Property Value Reference
CAS Number 141-11-7 [1113114]
Molecular Formula C12H2202 [1][3]14]
Molecular Weight 198.30 g/mol [3]
Appearance Colorless to pale yellow liquid [1]
Floral, rose, powdery, spicy,
Odor ] .p L [2][5]
geranium, citrus, leafy
Boiling Point 237 -256.4 °C [2][4]
Approximately 0.896 g/mL at
Density PP Y g [2]
25°C
B Soluble in alcohol and fixed
Solubility o o [1][5]
oils; limited solubility in water.
N Stable under normal storage
Stability [6]

conditions.

Experimental Workflow

The following diagram illustrates the general workflow for the preparation of rhodinyl acetate

analytical standards.
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Caption: Workflow for Analytical Standard Preparation.

Experimental Protocols
Materials and Reagents

+ Rhodinyl acetate (certified reference material, purity >98.0%)[1]
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» Ethanol (analytical grade, >299.5%) or other suitable volatile solvent like hexane or ethyl
acetate[7]

e Class A volumetric flasks (10 mL, 25 mL, 50 mL)
» Calibrated analytical balance (readability £0.0001 g)

o Micropipettes (adjustable volume)

2 mL autosampler vials with caps and septa

Preparation of Stock Standard Solution (e.g., 1000
Hg/mL)

e Weighing: Accurately weigh approximately 25 mg of rhodinyl acetate into a clean, dry
weighing boat.

o Dissolution: Quantitatively transfer the weighed rhodinyl acetate into a 25 mL Class A
volumetric flask.

o Solubilization: Add a small amount of ethanol to the flask and swirl gently to dissolve the
rhodinyl acetate completely.

¢ Dilution to Volume: Once dissolved, dilute to the mark with ethanol.

o Homogenization: Cap the flask and invert it several times to ensure a homogeneous
solution.

o Calculation of Exact Concentration: Calculate the precise concentration of the stock solution
based on the actual weight of rhodinyl acetate and the volume of the flask.

Storage: Store the stock solution in a tightly sealed container in a cool, dark place.[8]

Preparation of Working Standard Solutions

Prepare a series of working standard solutions by serially diluting the stock solution. The
concentration range of the working standards should encompass the expected concentration of
rhodinyl acetate in the samples to be analyzed.
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Example Dilution Series for a Calibration Curve:

] Concentration Volume of Stock ]
Working Standard Final Volume (mL)
(ng/imL) (uL)
1 10 100 10
2 25 250 10
3 50 500 10
4 100 1000 10
5 200 2000 10

¢ Pipetting: Using a calibrated micropipette, transfer the calculated volume of the stock
solution into a 10 mL Class A volumetric flask.

 Dilution: Dilute to the mark with ethanol.
e Homogenization: Cap and invert the flask multiple times to ensure thorough mixing.
o Transfer: Transfer the prepared working standards into 2 mL autosampler vials for analysis.

Safety Precautions

» Handle rhodinyl acetate and all solvents in a well-ventilated area or under a chemical fume
hood.[6]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[8]

» Rhodinyl acetate is a flammable liquid; keep away from heat, sparks, and open flames.[6]

[8]

o Consult the Safety Data Sheet (SDS) for rhodinyl acetate for complete safety and handling
information.[8]

Conclusion
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This application note provides a comprehensive and detailed protocol for the preparation of
rhodinyl acetate analytical standards. Adherence to these procedures will enable researchers
and scientists to generate accurate and reproducible calibration curves for the quantification of
rhodinyl acetate in various matrices. The use of high-purity reference materials and calibrated
volumetric glassware is paramount to ensuring the quality of the analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.benchchem.com/product/b085566?utm_src=pdf-body
https://www.benchchem.com/product/b085566?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/141-11-7/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3190724_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodinyl-acetate
https://www.lookchem.com/ProductWholeProperty_LCPL557292.htm
https://www.thegoodscentscompany.com/data/rw1001421.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=R01320%20%20SDS%20%20092622.pdf
https://www.benchchem.com/pdf/quantification_of_dihydrocarvyl_acetate_in_plant_extracts_using_GC_FID.pdf
https://www.echemi.com/sds/rhodinylacetate-pid_Seven5515.html
https://www.benchchem.com/product/b085566#analytical-standard-preparation-for-rhodinyl-acetate
https://www.benchchem.com/product/b085566#analytical-standard-preparation-for-rhodinyl-acetate
https://www.benchchem.com/product/b085566#analytical-standard-preparation-for-rhodinyl-acetate
https://www.benchchem.com/product/b085566#analytical-standard-preparation-for-rhodinyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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